Cas no 2228499-86-1 (1-(2-chloropyridin-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid)

• Product Name: 1-(2-chloropyridin-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid
• CAS No: 2228499-86-1
• MF: C₉H₆ClF₂NO₂
• MW: 233.599248409271
• CID: 5986832
• PubChem ID: 165798939
• Update Time: 2025-11-01

1-(2-chloropyridin-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloropyridin-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid
• EN300-1954396
• 2228499-86-1

• Inchi： 1S/C9H6ClF2NO2/c10-6-3-5(1-2-13-6)8(7(14)15)4-9(8,11)12/h1-3H,4H2,(H,14,15)
• InChI Key： UUVHAZJZZIUINB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C1(C(=O)O)CC1(F)F

Computed Properties

• Exact Mass: 233.0055125g/mol
• Monoisotopic Mass: 233.0055125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2Ų

Additional information on 1-(2-chloropyridin-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid

Introduction to 1-(2-chloropyridin-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2228499-86-1)

1-(2-chloropyridin-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid, identified by its CAS number 2228499-86-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropane core appended with a chloropyridine moiety, which confers unique electronic and steric properties. The presence of both fluorine and chlorine substituents further enhances its potential as a building block for the synthesis of biologically active agents.

The cyclopropane ring in this molecule is a key structural feature, known for its high ring strain and reactivity, which can be exploited in various chemical transformations. This strain makes the cyclopropane unit highly susceptible to ring-opening reactions, allowing for the introduction of new functional groups at specific positions. The chloropyridine substituent at the 4-position introduces electron-withdrawing effects and potential hydrogen bonding capabilities, making it an attractive scaffold for drug discovery.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic applications. The combination of fluorinated and chlorinated pyridine derivatives has been particularly explored due to their ability to modulate enzyme activity and receptor binding. For instance, fluorine atoms are known to enhance metabolic stability and binding affinity, while chlorine atoms can serve as leaving groups in nucleophilic substitution reactions. This makes 1-(2-chloropyridin-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential utility in the synthesis of small-molecule inhibitors targeting various disease pathways. The cyclopropane core can be functionalized to introduce pharmacophores that interact with biological targets such as kinases, proteases, and ion channels. Additionally, the fluorine atoms can be incorporated into drug candidates to improve their pharmacokinetic properties, such as bioavailability and half-life.

Recent studies have demonstrated the effectiveness of fluorinated cyclopropanes in medicinal chemistry. For example, derivatives of cyclopropanecarboxylic acids have been shown to exhibit potent activity against bacterial infections by inhibiting essential enzymes involved in bacterial metabolism. Similarly, fluorinated pyridines have been used in the development of antiviral and anticancer agents due to their ability to disrupt viral replication and induce apoptosis in cancer cells.

The synthesis of 1-(2-chloropyridin-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. Key steps typically include halogenation reactions to introduce the chloro and fluoro substituents, followed by cyclopropanation using specialized reagents such as organometallic compounds or transition metal catalysts. These synthetic routes underscore the importance of carefully controlled reaction conditions to ensure high yield and purity.

The chemical properties of this compound also make it suitable for exploring novel reaction pathways and catalytic systems. For instance, the presence of both electron-withdrawing (chloro) and electron-donating (fluoro) groups allows for selective functionalization at different positions on the molecule. This selectivity is crucial in drug design, where precise control over molecular structure is necessary to achieve desired biological activity.

In conclusion, 1-(2-chloropyridin-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2228499-86-1) represents an exciting opportunity for researchers in pharmaceutical chemistry. Its unique structural features and potential biological applications make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new synthetic strategies and biological targets, this compound is likely to play an increasingly important role in drug discovery efforts worldwide.